Cas no 834884-20-7 (4-Quinolinecarboxylic acid, 3,7-difluoro-)

• Product Name: 4-Quinolinecarboxylic acid, 3,7-difluoro-
• CAS No: 834884-20-7
• MF: C₁₀H₅F₂NO₂
• MW: 209.149009466171
• CID: 670749
• PubChem ID: 12189484
• Update Time: 2025-04-19

4-Quinolinecarboxylic acid, 3,7-difluoro- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 3,7-difluoro-
• 3,7-difluoroquinoline-4-carboxylic acid
• 834884-20-7
• DTXSID00479757
• AKOS024263640

• Inchi： 1S/C10H5F2NO2/c11-5-1-2-6-8(3-5)13-4-7(12)9(6)10(14)15/h1-4H,(H,14,15)
• InChI Key： CXGUTIIHJMFOBR-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C=C(C=CC2=C1C(=O)O)F

Computed Properties

• Exact Mass: 209.02883473g/mol
• Monoisotopic Mass: 209.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų